Cas no 1715958-18-1 (1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene)

1-Chloro-2-{(difluoromethyl)sulfanylmethyl}benzene is a specialized organosulfur compound featuring a chloro-substituted benzene ring linked to a difluoromethylthio group. Its unique structure, combining halogen and fluorine functionalities, makes it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The difluoromethylthio moiety enhances metabolic stability and lipophilicity, which can improve bioavailability in active compounds. This reagent is particularly useful in nucleophilic substitution reactions and as a building block for sulfur-containing derivatives. Its stability under various reaction conditions allows for versatile applications in fine chemical synthesis. Proper handling and storage are recommended due to its reactive nature.
1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene structure
1715958-18-1 structure
Product Name:1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene
CAS No:1715958-18-1
MF:C8H7ClF2S
MW:208.655987024307
CID:6021504
PubChem ID:165844562
Update Time:2025-06-08

1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene
    • 1715958-18-1
    • EN300-1275389
    • 1-chloro-2-{[(difluoromethyl)sulfanyl]methyl}benzene
    • Inchi: 1S/C8H7ClF2S/c9-7-4-2-1-3-6(7)5-12-8(10)11/h1-4,8H,5H2
    • InChI Key: VKKLAFALLLJKDB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSC(F)F

Computed Properties

  • Exact Mass: 207.9925054g/mol
  • Monoisotopic Mass: 207.9925054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.3Ų

1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene Pricemore >>

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Additional information on 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene

Comprehensive Overview of 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene (CAS No. 1715958-18-1)

1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene, with the CAS number 1715958-18-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique molecular structure, featuring a chlorobenzene core substituted with a difluoromethylsulfanylmethyl group. Such structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene is closely tied to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its utility as a building block for fluorinated compounds, which are known for their enhanced stability, bioavailability, and metabolic resistance. This aligns with the current trend in medicinal chemistry, where fluorine-containing molecules are highly sought after due to their unique physicochemical properties.

One of the most frequently asked questions about CAS No. 1715958-18-1 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and fluorination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its application in sensitive research areas. This emphasis on purity and precision reflects the broader industry shift toward high-quality chemical intermediates.

In the context of environmental sustainability, 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene has also been studied for its potential role in green chemistry initiatives. The incorporation of fluorine atoms can lead to more efficient reactions with reduced waste generation, a key consideration for modern chemical manufacturing. This aspect resonates with the increasing demand for eco-friendly synthetic routes and sustainable chemical processes.

Another area of interest is the compound's compatibility with catalysis and ligand design. Its structural features make it a candidate for developing chiral auxiliaries or metal-organic frameworks (MOFs), which are pivotal in asymmetric synthesis and material science. These applications are particularly relevant given the surge in research on advanced functional materials and catalytic systems.

From a commercial perspective, 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene is available through specialized chemical suppliers, often in small-scale quantities for research purposes. Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity, which are common concerns for researchers sourcing fine chemicals. This underscores the importance of reliable supply chains in the specialty chemicals market.

In summary, 1-chloro-2-{(difluoromethyl)sulfanylmethyl}benzene (CAS No. 1715958-18-1) represents a versatile and scientifically significant compound with broad applicability. Its relevance to fluorine chemistry, sustainable synthesis, and material innovation positions it as a key player in contemporary chemical research. As the demand for high-performance intermediates continues to rise, this compound is poised to remain a focal point in both academic and industrial settings.

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